BENGHE Foundational & Exploratory

Check Availability & Pricing

A Deep Dive into the Thermogravimetric
Analysis of Calcium Hydroxide Decomposition

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B8817677

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermogravimetric analysis
(TGA) of calcium hydroxide (Ca(OH)z) decomposition. It is intended for researchers,
scientists, and professionals in drug development who utilize thermal analysis techniques for
material characterization. This document details the fundamental principles, experimental
protocols, data interpretation, and factors influencing the thermal decomposition of Ca(OH)-.

Introduction to Thermogravimetric Analysis of
Calcium Hydroxide

Thermogravimetric analysis is a powerful analytical technique used to measure the change in
mass of a sample as a function of temperature or time in a controlled atmosphere. The
decomposition of calcium hydroxide, also known as portlandite, is a well-characterized
endothermic process that involves the loss of water (dehydroxylation) to form calcium oxide
(CaO) and water vapor. This process is represented by the following chemical equation:

Ca(OH)2 (s) » CaO (s) + H20 (g)

This decomposition typically occurs in the temperature range of 350°C to 550°C.[1][2] TGA is
instrumental in determining the thermal stability, purity, and composition of calcium hydroxide
samples, as well as in studying the kinetics of its decomposition.
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Experimental Protocols

Precise and reproducible TGA data rely on carefully controlled experimental conditions. The
following section outlines a typical methodology for the TGA of calcium hydroxide
decomposition, based on protocols cited in the literature.

A standard experimental workflow for conducting a TGA of calcium hydroxide is depicted

below.
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Figure 1: Experimental workflow for TGA of Ca(OH)2 decomposition.
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Sample Preparation

The preparation of the calcium hydroxide sample is a critical first step. For synthetic Ca(OH)z,
a common method involves the chemical precipitation reaction between calcium chloride
(CaClz) and sodium hydroxide (NaOH) in an aqueous solution.[3] The resulting precipitate is
then filtered, washed to remove byproducts like NaCl, and dried.[3]

Instrumentation and Parameters

A simultaneous thermal analyzer (STA) capable of performing TGA and differential scanning
calorimetry (DSC) or differential thermal analysis (DTA) is typically employed. Key experimental
parameters that are frequently reported are summarized in the table below.

Parameter Typical Value/Range Reference
Sample Mass 5-15mg [3]
Heating Rate 5, 10, 15, 20 °C/min

Room Temperature to 800-
Temperature Range

1000 °C
Atmosphere Nitrogen (N2) or Helium (He)
Flow Rate 50 - 100 mL/min

Alumina (Al203) or Platinum
(PY)

Crucible Material

Data Presentation and Interpretation

The output of a TGA experiment is a thermogram, which plots the mass of the sample as a
function of temperature. The first derivative of this curve, known as the derivative thermogram
(DTG), shows the rate of mass change and is useful for identifying the temperature at which
the maximum rate of decomposition occurs.

The decomposition of calcium hydroxide is characterized by a single, well-defined mass loss
step. The theoretical mass loss for the dehydroxylation of pure Ca(OH)z is approximately
24.32%, corresponding to the loss of one water molecule.
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The process of thermal decomposition can be visualized as a series of physical and chemical

transformations.
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Figure 2: Chemical and phase transformations during Ca(OH)= decomposition.

Quantitative Data Summary

The following table summarizes key quantitative data for the TGA of calcium hydroxide

decomposition, compiled from various sources. The decomposition temperature range and

peak temperature can vary with the heating rate; higher heating rates tend to shift the

decomposition to higher temperatures.

Parameter Value/Range

Conditions Reference

Decomposition
350 - 550 °C
Temperature Range

General

5, 10, 15, 20 °C/min in

390 - 500 °C

He
400 - 500 °C Not specified
Peak Decomposition

~426 - 454 °C

Temperature (DTG)

Dependent on

crystallinity

Theoretical Mass Loss 24.32 %

Stoichiometric

Activation Energy (Ea) 116 - 132.20 kJ/mol

Varies with kinetic

model
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Factors Influencing Decomposition

Several factors can influence the TGA curve and the decomposition characteristics of calcium
hydroxide.

¢ Heating Rate: As the heating rate increases, the decomposition temperature range and the
DTG peak temperature shift to higher values.

o Particle Size and Surface Area: Smaller particle sizes and higher surface areas can lead to
decomposition at slightly lower temperatures due to more efficient heat and mass transfer.

o Crystallinity: The degree of crystallinity of the Ca(OH)2z can affect the decomposition
temperature. Samples with lower crystallinity may decompose at lower temperatures.

o Atmosphere: The presence of water vapor in the purge gas can shift the decomposition to
higher temperatures due to Le Chatelier's principle.

o Impurities: The presence of impurities, such as calcium carbonate (CaCOs), will result in
additional mass loss steps at different temperature ranges. Calcium carbonate typically
decomposes between 600 °C and 800 °C.

Conclusion

Thermogravimetric analysis is an indispensable tool for the characterization of calcium
hydroxide. By carefully controlling experimental parameters and understanding the factors that
influence the decomposition process, researchers can obtain high-quality, reproducible data on
the thermal stability, purity, and kinetics of Ca(OH)2 decomposition. This guide provides a
foundational understanding and practical framework for conducting and interpreting TGA of this
important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Calcium Hydroxide Decomposition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817677#thermogravimetric-analysis-tga-of-calcium-
hydroxide-decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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